1-(2-oxo-2-{4-[2-(1H-pyrazol-1-yl)ethyl]piperidin-1-yl}ethyl)azepan-2-one

• IUPAC Name: 1-[2-oxo-2-[4-(2-pyrazol-1-ylethyl)piperidin-1-yl]ethyl]azepan-2-one
• InChI: InChI=1S/C18H28N4O2/c23-17-5-2-1-3-10-21(17)15-18(24)20-12-6-16(7-13-20)8-14-22-11-4-9-19-22/h4,9,11,16H,1-3,5-8,10,12-15H2
• InChI Key: BUBXEZXBENUSDQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=O)N(CC1)CC(=O)N2CCC(CC2)CCN3C=CC=N3
• Molecular Formula: C18H28N4O2
• Molecular Weight: 332.4 g/mol

Description

Synthesis Analysis

The synthesis of related compounds often involves multi-step reactions that provide valuable insights into potential methods for synthesizing "1-(2-oxo-2-{4-[2-(1H-pyrazol-1-yl)ethyl]piperidin-1-yl}ethyl)azepan-2-one". For example, Shestopalov et al. (2002) describe a one-step synthesis of substituted 6-amino-5-cyanospiro-4-(piperidine-4')-2H,4H-dihydropyrazolo[3,4-b]pyrans, highlighting the efficiency of three-component condensation reactions which could be relevant for the target molecule's synthesis (Shestopalov et al., 2002). Furthermore, Fussell et al. (2012) report a robust synthesis method for a key intermediate in Crizotinib's synthesis, demonstrating the significance of optimizing conditions for successful scale-up, which might be applicable to our target molecule (Fussell et al., 2012).

Molecular Structure Analysis

Molecular structure analysis often involves detailed NMR studies and X-ray crystallography. Balderson et al. (2007) provide insights into the hydrogen-bonding patterns of enaminones, which could be relevant for understanding the intramolecular interactions within "1-(2-oxo-2-{4-[2-(1H-pyrazol-1-yl)ethyl]piperidin-1-yl}ethyl)azepan-2-one" (Balderson et al., 2007).

Chemical Reactions and Properties

The chemical reactivity and properties of a compound are influenced by its functional groups and molecular structure. The work by Shevchuk et al. (2012) on the convenient preparation of (1H-Azol-1-yl)piperidines showcases the versatility of azole compounds in synthesis, which might share similarities with the chemical behavior of our compound of interest (Shevchuk et al., 2012).

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties, as well as its biological activity. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

The potential applications of this compound would depend on its biological activity. If it shows promising activity in preliminary studies, it could be further developed and optimized for use in various therapeutic applications.